N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide

• IUPAC Name: N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide
• InChI: InChI=1S/C16H25N5O2S/c1-16(2,3)21-13(11-9-24-10-12(11)18-21)17-14(22)15(23)20-7-5-19(4)6-8-20/h5-10H2,1-4H3,(H,17,22)
• InChI Key: MWWLTSKTLCRNNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CSCC2=N1)NC(=O)C(=O)N3CCN(CC3)C
• Molecular Formula: C16H25N5O2S
• Molecular Weight: 351.5 g/mol

Description

N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylpiperazin-1-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C16H25N5O2S and its molecular weight is 351.47. The purity is usually 95%.
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Scientific Research Applications

Potential in Drug Discovery and Development

Compounds with similar structural features have been explored for their potential in drug discovery, particularly focusing on their interaction with biological targets. For instance, studies on pyrazole and pyrazolone derivatives highlight their significance in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties (Raslan, Sayed, & Khalil, 2016)[https://consensus.app/papers/synthesis-some-pyrazole-thiazole-pyridine-raslan/b72962de127a555c996b23c9efb624fc/?utm_source=chatgpt]. The research into these compounds suggests that the modification of their structure could lead to the discovery of new therapeutic agents.

Role in Antimicrobial and Antitumor Activities

The synthesis and evaluation of novel heterocycles incorporating the pyrazole moiety have demonstrated promising antimicrobial and antitumor activities. For example, derivatives of pyrazolo[1,5-a]pyrimidines showed potent cytotoxic activity against various human cancer cell lines (Ahmed, Mohamed, Ahmed, & Ahmed, 2009)[https://consensus.app/papers/synthesis-antitumor-activities-pyridines-ahmed/842e8b359b8a5b4aa22ccc860f283211/?utm_source=chatgpt]. This suggests that compounds with similar frameworks might possess significant therapeutic potential.

Applications in Chemical Synthesis

The compound's structural motifs are also relevant in the synthesis of complex molecules. Research into the synthesis of 5-functionally substituted ethyl 4-amino-1-arylpyrazolo-3-carboxylates, which are precursors to sildenafil analogues, highlights the importance of such structures in facilitating the development of pharmaceutical agents (Ghozlan, Badahdah, & Abdelhamid, 2007)[https://consensus.app/papers/synthesis-5functionally-substituted-4amino1aryl-ghozlan/8824604673c25f82ba616b868c730e9e/?utm_source=chatgpt].